Cas no 2228419-12-1 (5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 2228419-12-1
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 5927345
• PubChem ID: 165686644
• Update Time: 2025-06-10

5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid
• 5-[(1H-indol-3-yl)methyl]-1,2-oxazole-3-carboxylic acid
• 2228419-12-1
• EN300-1729803

• Inchi： 1S/C13H10N2O3/c16-13(17)12-6-9(18-15-12)5-8-7-14-11-4-2-1-3-10(8)11/h1-4,6-7,14H,5H2,(H,16,17)
• InChI Key： JOVDXAXPEIEDHM-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 242.06914219g/mol
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.1Ų

Additional information on 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid

Introduction to 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 2228419-12-1)

5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228419-12-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing two adjacent oxygen and one nitrogen atom. The presence of an indole moiety at the C5 position and a carboxylic acid functional group at the C3 position imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural features of 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid make it an intriguing molecule for medicinal chemists. The indole ring is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs, exhibiting diverse biological activities such as antimicrobial, anti-inflammatory, and anticancer effects. The oxazole ring, on the other hand, is known for its stability and ability to engage in hydrogen bonding interactions with biological targets. The combination of these two moieties in a single molecule suggests potential synergistic effects, which could enhance its therapeutic efficacy.

In recent years, there has been growing interest in exploring novel heterocyclic compounds as scaffolds for drug development. 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid represents an excellent example of such a compound. Its unique structure has prompted researchers to investigate its potential applications in various therapeutic areas. For instance, studies have suggested that oxazole derivatives may have applications in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors.

One of the most compelling aspects of 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid is its potential as a lead compound for further derivatization. By modifying different parts of its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility makes it an attractive starting point for structure-based drug design. Additionally, computational methods such as molecular docking and virtual screening can be employed to identify potential binding partners and assess the compound's interaction with biological targets.

The synthesis of 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid involves several key steps that highlight the synthetic challenges and opportunities in heterocyclic chemistry. The construction of the oxazole ring typically requires cyclization reactions involving appropriate precursors. In this case, the formation of the oxazole core can be achieved through condensation reactions between β-keto esters or β-keto amides with suitable nitrogen-containing reagents. The introduction of the indole moiety at the C5 position can be accomplished through nucleophilic substitution or coupling reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like 5-(1H-indol-3-yl)methyl-1,2-oxazole-3-carboxylic acid. For example, transition metal-catalyzed cross-coupling reactions have become increasingly popular for constructing carbon-carbon bonds in pharmaceutical intermediates. These reactions offer high selectivity and yield, making them ideal for large-scale synthesis. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize waste and improve sustainability.

The biological evaluation of 5-(1H-indol-3-ylmethyl)-1,2 oxazole - 3 - carboxylic acid has revealed several interesting findings that underscore its potential therapeutic applications. Initial studies have demonstrated its activity against various bacterial strains, suggesting possible applications in antimicrobial therapy. Additionally, preliminary experiments have shown that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

One particularly exciting area of research is the investigation of 5-(1H-indol - 3 - ylmethyl) - 1 , 2 oxazole - 3 - carboxylic acid's potential as an anticancer agent. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. By targeting specific molecular pathways involved in cancer progression, small molecules like this one can disrupt tumor growth and induce apoptosis. Preliminary data suggest that 5-(1H-indol - 3 - ylmethyl) - 1 , 2 oxazole - 3 - carboxylic acid may interfere with key enzymes involved in DNA replication and cell cycle regulation.

The development of novel anticancer agents is a critical area of research due to the increasing incidence of cancer worldwide and the limitations associated with existing treatments such as chemotherapy and radiation therapy. 5-(1H-indol - 3 - ylmethyl) - 1 , 2 oxazole - 3 - carboxylic acid represents an innovative approach to addressing this challenge by leveraging the structural diversity of heterocyclic compounds.

In conclusion,5-(1H-indol - 3 - ylmethyl) - 1 , 2 oxazole - 3 - carboxylic acid (CAS No. 222841912) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas including antimicrobial therapy,anticancer treatment,and anti-inflammatory applications . With continued research efforts focused on optimizing its synthesis,biological evaluation,and pharmacological properties,this compound holds great promise for improving human health outcomes .